Cas no 251994-26-0 (N-Methyl-4-[4-(trifluoromethyl)phenoxy]thieno[2,3-c]pyridine-2-carboxamide)
![N-Methyl-4-[4-(trifluoromethyl)phenoxy]thieno[2,3-c]pyridine-2-carboxamide structure](https://www.kuujia.com/scimg/cas/251994-26-0x500.png)
251994-26-0 structure
Product name:N-Methyl-4-[4-(trifluoromethyl)phenoxy]thieno[2,3-c]pyridine-2-carboxamide
N-Methyl-4-[4-(trifluoromethyl)phenoxy]thieno[2,3-c]pyridine-2-carboxamide Chemical and Physical Properties
Names and Identifiers
-
- N-Methyl-4-[4-(trifluoromethyl)phenoxy]thieno[2,3-c]pyridine-2-carboxamide
- A-277249
- MB7S05DTHO
- PEOGZQMDIONZGY-UHFFFAOYSA-N
- 4-(4-Trifluoromethyl-phenoxy)-thieno[2,3-c]pyridine-2-carboxylic acid methylamide
- Q27283801
- BDBM50105186
- 251994-26-0
- PD161128
- UNII-MB7S05DTHO
- N-Methyl-4-(4-(trifluoromethyl)phenoxy)thieno(2,3-C)pyridine-2-carboxamide
- CHEMBL119501
- Thieno(2,3-C)pyridine-2-carboxamide, N-methyl-4-(4-(trifluoromethyl)phenoxy)-
- SCHEMBL6442564
-
- Inchi: InChI=1S/C16H11F3N2O2S/c1-20-15(22)13-6-11-12(7-21-8-14(11)24-13)23-10-4-2-9(3-5-10)16(17,18)19/h2-8H,1H3,(H,20,22)
- InChI Key: PEOGZQMDIONZGY-UHFFFAOYSA-N
- SMILES: CNC(=O)C1=CC2=C(S1)C=NC=C2OC3=CC=C(C=C3)C(F)(F)F
Computed Properties
- Exact Mass: 352.04943
- Monoisotopic Mass: 352.04933326g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 24
- Rotatable Bond Count: 3
- Complexity: 455
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 79.5Ų
- XLogP3: 3.9
Experimental Properties
- PSA: 51.22
N-Methyl-4-[4-(trifluoromethyl)phenoxy]thieno[2,3-c]pyridine-2-carboxamide Related Literature
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Chien-Chung Peng,Chiung Wen Kuo,Di-Yen Chueh,Hsiao-Mei Wu,Yuan-Hsuan Liu,Peilin Chen RSC Adv., 2018,8, 30320-30329
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Sandip Guchhait,Rajib Kumar Goswami Org. Biomol. Chem., 2019,17, 9502-9509
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Eun Ji Park,Jong Ki Sim,Myung-Geun Jeong,Hyun Ook Seo,Young Dok Kim RSC Adv., 2013,3, 12571-12576
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Elnaz Hajizadeh,Ronald G. Larson Soft Matter, 2017,13, 5942-5949
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